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Compound of Interest

Compound Name: LDN-192960 hydrochloride

Cat. No.: B3182167

Audience: Researchers, scientists, and drug development professionals.
Introduction:

LDN-192960 hydrochloride is a potent small molecule inhibitor targeting Haspin and Dual-
specificity Tyrosine-regulated Kinase 2 (DYRK2)[1][2][3][4]. Haspin is a serine/threonine kinase
crucial for mitotic progression through the phosphorylation of histone H3 at threonine 3
(H3T3ph), which is essential for the proper localization of the chromosomal passenger
complex[5]. DYRK2 is implicated in various cellular processes, including cell cycle regulation
and proteasome activity[5][6]. The dual inhibitory action of LDN-192960 makes it a valuable
tool for cancer research and a potential therapeutic agent[5]. These application notes provide
detailed protocols for utilizing LDN-192960 hydrochloride in high-throughput screening (HTS)
and subsequent validation assays.

Quantitative Data Summary

The inhibitory activity and selectivity of LDN-192960 hydrochloride have been characterized
against a panel of kinases. The following table summarizes the key quantitative data.
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Target Kinase IC50 (nM) Assay Conditions Reference
) In vitro TR-FRET
Haspin 10 [1112][31[4]
assay

In vitro TR-FRET
DYRK2 48 [1112113114]
assay

In vitro kinase assay

DYRK2 13 (50 UM ATP) [6]
DYRK1A 100 Not specified [2][3]
DYRK3 19 Not specified [21[3]
CLK1 210 Not specified [2][3]
PIM1 720 Not specified [2][3]
TRKB 720 Not specified [7]
ROS >91,000 Not specified [7]
HIPK1 >91,000 Not specified [7]
HIPK2 >91,000 Not specified [7]
PIM-2 >91,000 Not specified [7]
Cell-Based Assay EC50 (pM) Cellular Context Reference
Hela cells
Inhibition of p-Thr3H3 1.17 overexpressing [2][3]
Haspin

Signaling Pathways and Mechanism of Action

LDN-192960 hydrochloride exerts its effects by inhibiting the kinase activity of Haspin and
DYRK2, thereby disrupting downstream signaling events crucial for cell cycle progression and
protein stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

